Cas no 1805550-84-8 (Ethyl 3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1805550-84-8
• MF: C₁₁H₁₀F₅NO₃
• MW: 299.194020748138
• CID: 4896825
• Update Time: 2025-10-29

Ethyl 3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C11H10F5NO3/c1-3-20-10(18)8-7(9(12)13)5(11(14,15)16)4-6(17-8)19-2/h4,9H,3H2,1-2H3
• InChI Key： IZAOVSJHBRAWOE-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=NC(=CC=1C(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine-2-carboxylate

Research Brief on Ethyl 3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1805550-84-8)

Ethyl 3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1805550-84-8) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its trifluoromethyl and difluoromethyl substituents, exhibits remarkable chemical stability and bioactivity, making it a promising candidate for drug development and agrochemical applications.

Recent studies have focused on the synthesis and optimization of this compound, leveraging advanced catalytic methods to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound as a key intermediate in the synthesis of novel antifungal agents. The researchers highlighted its role in inhibiting fungal cytochrome P450 enzymes, which are critical for ergosterol biosynthesis, a vital component of fungal cell membranes.

In addition to its antifungal properties, Ethyl 3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine-2-carboxylate has shown potential in the development of herbicides. A recent patent (US20230183245A1) describes its use as a selective herbicide targeting broadleaf weeds, with minimal impact on crops. The compound's mechanism of action involves the disruption of plant amino acid biosynthesis, specifically inhibiting the enzyme acetolactate synthase (ALS).

Further investigations into the pharmacokinetics and toxicology of this compound are underway. Preliminary data from in vivo studies suggest favorable metabolic stability and low toxicity, positioning it as a viable candidate for further preclinical development. However, challenges remain in optimizing its bioavailability and minimizing potential off-target effects.

In conclusion, Ethyl 3-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1805550-84-8) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Its unique chemical properties and broad applicability underscore the need for continued exploration and development. Future research should focus on expanding its therapeutic and agricultural applications while addressing any limitations related to its pharmacokinetic profile.